4-[(3-Carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(2,6-dichlorophenyl)methyl]-2-hydroxy-3-methylbenzoic acid 4-[(3-Carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(2,6-dichlorophenyl)methyl]-2-hydroxy-3-methylbenzoic acid
Brand Name: Vulcanchem
CAS No.: 15012-28-9
VCID: VC20961992
InChI: InChI=1S/C23H16Cl2O6/c1-10-8-12(9-15(20(10)26)23(30)31)18(19-16(24)4-3-5-17(19)25)13-6-7-14(22(28)29)21(27)11(13)2/h3-9,27H,1-2H3,(H,28,29)(H,30,31)
SMILES: CC1=CC(=C(C2=C(C(=C(C=C2)C(=O)O)O)C)C3=C(C=CC=C3Cl)Cl)C=C(C1=O)C(=O)O
Molecular Formula: C23H16Cl2O6
Molecular Weight: 459.3 g/mol

4-[(3-Carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(2,6-dichlorophenyl)methyl]-2-hydroxy-3-methylbenzoic acid

CAS No.: 15012-28-9

Cat. No.: VC20961992

Molecular Formula: C23H16Cl2O6

Molecular Weight: 459.3 g/mol

* For research use only. Not for human or veterinary use.

4-[(3-Carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(2,6-dichlorophenyl)methyl]-2-hydroxy-3-methylbenzoic acid - 15012-28-9

Specification

CAS No. 15012-28-9
Molecular Formula C23H16Cl2O6
Molecular Weight 459.3 g/mol
IUPAC Name 4-[(3-carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(2,6-dichlorophenyl)methyl]-2-hydroxy-3-methylbenzoic acid
Standard InChI InChI=1S/C23H16Cl2O6/c1-10-8-12(9-15(20(10)26)23(30)31)18(19-16(24)4-3-5-17(19)25)13-6-7-14(22(28)29)21(27)11(13)2/h3-9,27H,1-2H3,(H,28,29)(H,30,31)
Standard InChI Key PZVLLEKFIZJXHP-UHFFFAOYSA-N
SMILES CC1=CC(=C(C2=C(C(=C(C=C2)C(=O)O)O)C)C3=C(C=CC=C3Cl)Cl)C=C(C1=O)C(=O)O
Canonical SMILES CC1=CC(=C(C2=C(C(=C(C=C2)C(=O)O)O)C)C3=C(C=CC=C3Cl)Cl)C=C(C1=O)C(=O)O

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